Cas no 1251016-59-7 (tert-butyl 2,6-diazatricyclo[3.3.1.13,?]decane-2-carboxylate)

• Product Name: tert-butyl 2,6-diazatricyclo[3.3.1.13,?]decane-2-carboxylate
• CAS No: 1251016-59-7
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 1005506
• PubChem ID: 71545539
• Update Time: 2025-04-20

tert-butyl 2,6-diazatricyclo[3.3.1.13,?]decane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2,6-Diazatricyclo[3.3.1.13,7]decane-2-carboxylic acid,1,1-dimethylethyl ester
• tert-butyl 2,6-diazatricyclo[3.3.1.13,?]decane-2-carboxylate
• BAC01659
• CS-0054363
• MFCD19442358
• 2,6-Diazatricyclo[3.3.1.1(3,7)]decane-2-carboxylic acid, 1,1-dimethylethyl ester
• SB13258
• tert-Butyl2,6-diazaadamantane-2-carboxylate
• tert-Butyl 2,6-diazaadamantane-2-carboxylate
• PB38317
• tert-butyl 2,6-diazatricyclo[3.3.1.13,7]decane-2-carboxylate
• SY346068
• P12113
• 1251016-59-7
• 2,6-diazatricyclo[3.3.1.13,7]decane-2-carboxylic acid, 1,1-dimethylethyl ester
• 2-Boc-2,6-diazaadamantane

• Inchi： 1S/C13H22N2O2/c1-13(2,3)17-12(16)15-10-4-8-5-11(15)7-9(6-10)14-8/h8-11,14H,4-7H2,1-3H3
• InChI Key： LHHNQYJCOKFOAC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CC3CC1CC(C2)N3)=O

Computed Properties

• Exact Mass: 238.168127949g/mol
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids